Cas no 2137741-24-1 (Ethanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methoxy-)

• Product Name: Ethanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methoxy-
• CAS No: 2137741-24-1
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5258444
• Update Time: 2025-10-28

Ethanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methoxy-

• Inchi： 1S/C12H24N2O2/c1-12(2,9-13)10-4-6-14(7-5-10)11(15)8-16-3/h10H,4-9,13H2,1-3H3
• InChI Key： JMUDZSJZSAEUEX-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C(C)(C)CN)CC1)COC

Additional information on Ethanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methoxy-

Ethanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methoxy- (CAS No. 2137741-24-1): A Comprehensive Overview in Modern Chemical Biology

Ethanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methoxy- (CAS No. 2137741-24-1), represents a fascinating compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its potential applications in drug development and therapeutic interventions. The presence of specific functional groups, including a piperidine ring and a methoxy substituent, imparts unique chemical properties that make it a valuable candidate for further exploration.

The molecular structure of Ethanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methoxy- (CAS No. 2137741-24-1) is meticulously designed to interact with biological targets in a highly specific manner. The piperidine ring enhances binding affinity and selectivity, while the methoxy group contributes to metabolic stability and bioavailability. These features are particularly crucial in the design of novel therapeutic agents where precision and efficacy are paramount.

In recent years, there has been a surge in research focusing on the development of small molecules that can modulate biological pathways associated with various diseases. Ethanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methoxy- (CAS No. 2137741-24-1) has emerged as a promising candidate due to its ability to interact with key enzymes and receptors involved in these pathways. For instance, studies have demonstrated its potential in inhibiting enzymes that play a role in inflammation and oxidative stress, which are central mechanisms in conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the desired molecular framework. The use of chiral auxiliaries or asymmetric catalysts may be necessary to achieve enantiopure forms, which are often essential for biological activity.

One of the most compelling aspects of Ethanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methoxy- (CAS No. 2137741-24-1) is its potential as a scaffold for drug discovery. By modifying specific functional groups or introducing new ones, researchers can generate libraries of derivatives with tailored properties. This approach has been successfully applied in high-throughput screening campaigns to identify lead compounds for further optimization.

Recent advancements in computational chemistry have further accelerated the discovery process by enabling virtual screening of large compound databases. Molecular docking simulations can predict the binding modes of Ethanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methoxy- (CAS No. 2137741-24-1) with target proteins, providing insights into its mechanism of action. These computational tools complement experimental efforts by identifying promising candidates for further validation.

In preclinical studies, Ethanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methoxy- (CAS No. 2137741-24-1) has shown encouraging results in models of inflammation and neuroprotection. Its ability to modulate key signaling pathways suggests potential therapeutic benefits in conditions where these pathways are dysregulated. For example, studies have indicated that it may attenuate neuronal damage in models of Parkinson's disease by inhibiting oxidative stress-induced cell death.

The pharmacokinetic profile of this compound is another critical factor that influences its clinical potential. Initial studies suggest that it exhibits good oral bioavailability and moderate metabolic stability, making it suitable for systemic administration. However, further investigations are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

Regulatory considerations also play a significant role in the development of new pharmaceuticals. The synthesis and characterization of Ethanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methoxy- (CAS No. 2137741-24-1) must adhere to stringent guidelines set forth by agencies such as the FDA and EMA to ensure safety and efficacy before human trials can commence.

Future directions in research on this compound may include exploring its interactions with other biological targets or developing prodrugs to enhance its delivery and bioavailability. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into tangible therapeutic benefits for patients.

In conclusion,Ethanone, 1-[4-(2-amino-1,1-dimethylethyl)-]